Cas no 951234-87-0 (4-(3-oxobut-1-yn-1-yl)benzonitrile)

• Product Name: 4-(3-oxobut-1-yn-1-yl)benzonitrile
• CAS No: 951234-87-0
• MF: C₁₁H₇NO
• MW: 169.179382562637
• CID: 4524668
• Update Time: 2025-08-04

4-(3-oxobut-1-yn-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(3-oxo-1-butyn-1-yl)-
• 4-(3-Oxobut-1-yn-1-yl)benzonitrile
• 4-(3-oxobut-1-yn-1-yl)benzonitrile

• Inchi： 1S/C11H7NO/c1-9(13)2-3-10-4-6-11(8-12)7-5-10/h4-7H,1H3
• InChI Key： XXXFJESHROHUKK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C#CC(=O)C)C=C1

Additional information on 4-(3-oxobut-1-yn-1-yl)benzonitrile

4-(3-Oxobut-1-yn-1-yl)benzonitrile: A Comprehensive Overview

4-(3-Oxobut-1-yn-1-yl)benzonitrile, with the CAS number 951234-87-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, also referred to as benzonitrile derivative with a 3-keto group, belongs to the class of nitriles and features a conjugated system that enhances its reactivity and stability. Its structure comprises a benzonitrile moiety attached to a 3-keto group via a triple bond, making it an intriguing molecule for both academic and industrial research.

The synthesis of 4-(3-Oxobut-1-yn-1-yl)benzonitrile typically involves multi-step organic reactions, often leveraging modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in pharmaceuticals. The compound's ability to undergo various transformations, such as cycloadditions and nucleophilic attacks, has made it a valuable building block in organic synthesis.

In the field of pharmacology, 4-(3-Oxobut-1-yn-1-yl)benzonitrile has shown promising results as a lead compound for drug development. Studies have demonstrated its potential as an inhibitor of certain enzymes implicated in neurodegenerative diseases, such as Alzheimer's disease. Its unique structure allows for interactions with specific protein targets, making it a candidate for further exploration in medicinal chemistry.

Beyond pharmacology, this compound has found applications in materials science. Its triple bond and conjugated system contribute to its electronic properties, making it suitable for use in organic electronics. Recent research has explored its role in the development of conductive polymers and optoelectronic devices, where its stability and reactivity are advantageous.

The environmental impact of 4-(3-Oxobut-1-yn-1-yl)benzonitrile is another area of interest. Studies have examined its biodegradation pathways and toxicity profiles, particularly in aquatic environments. Understanding its environmental fate is essential for ensuring sustainable practices in its production and application.

In conclusion, 4-(3-Oxobut-1-yenyl)benzonitrile, with CAS number 951234870, stands out as a multifaceted compound with significant potential across diverse scientific domains. Its structural uniqueness, coupled with advancements in synthetic methodologies and pharmacological applications, positions it as a key molecule for future research and development.